{5-[3-(Trifluoromethyl)phenyl]furan-2-yl}methanol

• CAS No.: 65385-42-4
• Molecular Formula: C12H9F3O2
• Molecular Weight: 242.19 g/mol
• IUPAC Name: [5-[3-(trifluoromethyl)phenyl]furan-2-yl]methanol
• InChI: InChI=1S/C12H9F3O2/c13-12(14,15)9-3-1-2-8(6-9)11-5-4-10(7-16)17-11/h1-6,16H,7H2
• InChI Key: XPXRIFIZAIPZDF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=CC=C(O2)CO

Description

{5-[3-(Trifluoromethyl)phenyl]furan-2-yl}methanol is a useful research compound. Its molecular formula is C12H9F3O2 and its molecular weight is 242.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(3-Trifluoromethylphenyl)-furan (J. Chem. Soc. (C) 1968, 2737 and Acta Chem Scand. 24, 2379 (1970))(21.2 g; 0.1 mole) was stirred in tetrahydrofuran (100 ml), cooled to -40° C. and n-butyl lithium (0.1 mole, solution in hexane) was added dropwise. After stirring for 1 hour at -40° C., paraformaldehyde (3.3 g; 0.11 mole) was added gradually. The mixture was stirred at -40° C. for 30 minutes, then the temperature was allowed to rise. At 10° C. an exothermic reaction set in and the temperature gradually rose to 40° C. (over 10 minutes), then gradually fell back to 20° C. After stirring for further 1 hour the clear brown solution was poured onto ice/water, adjusted to pH ca 4 with dilute hydrochloric acid and extracted via ethyl acetate. The dried acetate extract (MgSO4) was evaporated to give a brownish yellow viscous oil which was distilled in vacuo to give 2-hydroxymethyl-5-(3-trifluoromethylphenyl)-furan as a colourless liquid b.p. 125° C./0.5 mm., (16.2 g), which on standing gave crystals, m.p. 45° C.